![molecular formula C21H27F5O B3177704 5-[[4-(4-Ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene CAS No. 208338-49-2](/img/structure/B3177704.png)
5-[[4-(4-Ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene
Overview
Description
5-[[4-(4-Ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene (5-EEC-DFM-TFB) is a fluorinated organic compound with a wide range of applications in scientific research. It has been used for many years in organic synthesis, and more recently, it has been explored for its potential uses in various applications in biochemistry and physiology.
Scientific Research Applications
5-EEC-DFM-TFB has been used in a wide variety of scientific research applications. It has been used as a reagent in organic synthesis, as an inhibitor of enzymes, and as a ligand for binding to proteins. It has also been used to study the structure and function of proteins, and to identify potential drug targets. In addition, 5-EEC-DFM-TFB has been used to study the biochemical and physiological effects of drugs and other compounds.
Mechanism of Action
The mechanism of action of 5-EEC-DFM-TFB is not fully understood. It is believed to interact with proteins through a combination of hydrogen bonding, van der Waals interactions, and hydrophobic interactions. It has also been suggested that it may interact with enzymes by forming covalent bonds with their active sites.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-EEC-DFM-TFB are not well understood. However, it has been shown to interact with proteins and enzymes, and it has been suggested that it may have an effect on the activity of certain enzymes. In addition, it has been suggested that it may have an effect on the structure and function of proteins.
Advantages and Limitations for Lab Experiments
The use of 5-EEC-DFM-TFB in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable and non-toxic. In addition, it can be used to study the structure and function of proteins, and to identify potential drug targets. However, there are some limitations to its use in laboratory experiments. It is not very soluble in water, and it can be difficult to purify. In addition, it has a relatively short half-life, which can limit its usefulness in certain experiments.
Future Directions
The potential future directions for 5-EEC-DFM-TFB are numerous. It could be further studied to better understand its mechanism of action and its biochemical and physiological effects. It could also be explored for its potential therapeutic applications, such as in the treatment of diseases. In addition, it could be used as a tool to study the structure and function of proteins, and to identify potential drug targets. Finally, it could be used to develop new methods of organic synthesis.
properties
IUPAC Name |
5-[[4-(4-ethylcyclohexyl)cyclohexyl]-difluoromethoxy]-1,2,3-trifluorobenzene | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27F5O/c1-2-13-3-5-14(6-4-13)15-7-9-16(10-8-15)21(25,26)27-17-11-18(22)20(24)19(23)12-17/h11-16H,2-10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDQBCDLRUZIZSB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)C2CCC(CC2)C(OC3=CC(=C(C(=C3)F)F)F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27F5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801121867 | |
Record name | 5-[[(trans,trans)-4′-Ethyl[1,1′-bicyclohexyl]-4-yl]difluoromethoxy]-1,2,3-trifluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801121867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[[4-(4-Ethylcyclohexyl)cyclohexyl]-difluoro-methoxy]-1,2,3-trifluoro-benzene | |
CAS RN |
208338-49-2 | |
Record name | 5-[[(trans,trans)-4′-Ethyl[1,1′-bicyclohexyl]-4-yl]difluoromethoxy]-1,2,3-trifluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801121867 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzene, 5-[[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]difluoromethoxy]-1,2,3-trifluoro | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.110.941 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.